2-(But-3-en-2-yl)-1,2,3,4-tetrahydroquinoxaline

Specification

• CAS No.: 113477-73-9
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 2-but-3-en-2-yl-1,2,3,4-tetrahydroquinoxaline
• Standard InChI: InChI=1S/C12H16N2/c1-3-9(2)12-8-13-10-6-4-5-7-11(10)14-12/h3-7,9,12-14H,1,8H2,2H3
• Standard InChI Key: AKXJTFPPYKSUNO-UHFFFAOYSA-N
• SMILES: CC(C=C)C1CNC2=CC=CC=C2N1
• Canonical SMILES: CC(C=C)C1CNC2=CC=CC=C2N1

Introduction

2-(But-3-en-2-yl)-1,2,3,4-tetrahydroquinoxaline is a synthetic organic compound belonging to the quinoxaline family. It is characterized by its molecular formula C12H16N2 and a molecular weight of approximately 188.27 g/mol. This compound is also known by other names, including 2-but-3-en-2-yl-1,2,3,4-tetrahydroquinoxaline and Quinoxaline, 1,2,3,4-tetrahydro-2-(1-methyl-2-propenyl)- (9CI).

Synthesis and Applications

While specific synthesis methods for 2-(But-3-en-2-yl)-1,2,3,4-tetrahydroquinoxaline are not detailed in the available literature, compounds in the quinoxaline family are generally synthesized through condensation reactions involving o-phenylenediamines and carbonyl compounds. The applications of this compound are not well-documented, but quinoxalines are known for their biological activity, including antimicrobial and anticancer properties.

Related Compounds

1,2,3,4-Tetrahydroquinoxaline is a parent compound of 2-(But-3-en-2-yl)-1,2,3,4-tetrahydroquinoxaline, with a molecular formula of C8H10N2 and a molecular weight of 134.18 g/mol. Other related compounds include 2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline, which has a molecular formula of C10H14N2.

Related Compounds Table

Compound	Molecular Formula	Molecular Weight (g/mol)
1,2,3,4-Tetrahydroquinoxaline	C8H10N2	134.18
2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline	C10H14N2	Not specified
2-(But-3-en-2-yl)-1,2,3,4-tetrahydroquinoxaline	C12H16N2	188.27